Cas no 59642-38-5 (Hexadecanoic acid, 14-hydroxy-)

• Product Name: Hexadecanoic acid, 14-hydroxy-
• CAS No: 59642-38-5
• MF: C₁₆H₃₂O₃
• MW: 272.42348575592
• MDL: MFCD34601816
• CID: 4056216
• PubChem ID: 5282905
• Update Time: 2025-08-03

Hexadecanoic acid, 14-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Hexadecanoic acid, 14-hydroxy-
• 14-Hydroxyhexadecanoic acid
• LMFA01050050
• omega-2-hydroxypalmitic acid
• SCHEMBL1301928
• 14-hydroxypalmitic acid
• F74519
• 14-hydroxy palmitic acid
• CHEBI:83937
• 14-hydroxy-hexadecanoic acid
• 59642-38-5
• Q27157343

• MDL： MFCD34601816
• Inchi： 1S/C16H32O3/c1-2-15(17)13-11-9-7-5-3-4-6-8-10-12-14-16(18)19/h15,17H,2-14H2,1H3,(H,18,19)
• InChI Key： KBDZCYDPGRYCRM-UHFFFAOYSA-N
• SMILES： OC(CC)CCCCCCCCCCCCC(=O)O

Computed Properties

• Exact Mass: 272.23514488g/mol
• Monoisotopic Mass: 272.23514488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 14
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids

Additional information on Hexadecanoic acid, 14-hydroxy-

Hexadecanoic Acid, 14-Hydroxy- (CAS No. 59642-38-5): A Comprehensive Overview

Hexadecanoic acid, 14-hydroxy-, also known by its CAS number 59642-38-5, is a specialized organic compound that has garnered significant attention in recent scientific research. This compound belongs to the family of fatty acids, specifically a hydroxylated derivative of hexadecanoic acid. The presence of the hydroxyl group at the 14th position introduces unique chemical and biological properties that make it a subject of interest in various fields, including biochemistry, pharmacology, and material science.

The structural formula of hexadecanoic acid, 14-hydroxy- can be represented as CH3(CH2)5CH(OH)(CH2)7COOH. This structure highlights the presence of a hydroxyl group (-OH) at the 14th carbon atom along the carbon chain. The compound is a saturated fatty acid with a chain length of 16 carbons, making it a member of the C16 fatty acids family. The hydroxylation at the 14th position imparts distinct functional properties compared to its non-hydroxylated counterpart.

Recent studies have explored the potential of hexadecanoic acid, 14-hydroxy- in various applications. For instance, researchers have investigated its role in lipid metabolism and its potential as a precursor for bioactive molecules. The compound has been found to exhibit antioxidant properties, which could be beneficial in the development of novel therapeutic agents. Additionally, its ability to form stable emulsions has made it a candidate for use in food and cosmetic industries.

In terms of synthesis, hexadecanoic acid, 14-hydroxy- can be derived from natural sources or synthesized through chemical processes. One common method involves the hydroxylation of hexadecanoic acid using enzymatic or chemical catalysts. Recent advancements in biotechnology have enabled more efficient and environmentally friendly methods for producing this compound, aligning with the growing demand for sustainable chemical manufacturing.

The biological activity of hexadecanoic acid, 14-hydroxy- has been a focal point of recent research. Studies have shown that this compound can modulate cellular signaling pathways and influence gene expression. Its potential as an anti-inflammatory agent has been explored in preclinical models, demonstrating promising results that warrant further investigation in clinical settings.

Moreover, hexadecanoic acid, 14-hydroxy- has been implicated in lipid signaling and membrane dynamics. Its unique structure allows it to interact with cellular membranes in ways that differ from conventional fatty acids. This property has led to its consideration as a potential tool for studying membrane biophysics and lipid raft formation.

In conclusion, hexadecanoic acid, 14-hydroxy- (CAS No. 59642-38-5) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and biological activities make it a valuable subject for ongoing research and development efforts. As scientific understanding of this compound continues to evolve, it holds promise for contributing to advancements in medicine, nutrition, and materials science.